Cas no 80019-60-9 (Ethyl 6-(trifluoromethyl)-4H-furo[3,2-B]indole-2-carboxylate)

• Product Name: Ethyl 6-(trifluoromethyl)-4H-furo[3,2-B]indole-2-carboxylate
• CAS No: 80019-60-9
• MF: C₁₄H₁₀F₃NO₃
• MW: 297.22931432724
• CID: 2802547
• PubChem ID: 13318123
• Update Time: 2025-04-21

Ethyl 6-(trifluoromethyl)-4H-furo[3,2-B]indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• DTXSID80536635
• ETHYL 6-(TRIFLUOROMETHYL)-4H-FURO[3,2-B]INDOLE-2-CARBOXYLATE
• SCHEMBL11092135
• 80019-60-9
• RJMGQZNEXRQOBY-UHFFFAOYSA-N
• Ethyl 6-(trifluoromethyl)-4H-furo[3,2-B]indole-2-carboxylate

• Inchi： 1S/C14H10F3NO3/c1-2-20-13(19)11-6-10-12(21-11)8-4-3-7(14(15,16)17)5-9(8)18-10/h3-6,18H,2H2,1H3
• InChI Key： RJMGQZNEXRQOBY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C3=C(C=C(C(=O)OCC)O3)NC=2C=1)(F)F

Computed Properties

• Exact Mass: 297.06127767Da
• Monoisotopic Mass: 297.06127767Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55.2Ų